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Application Timing and Efficacy by Weed Species

Optimal application timing for mesotrione is highly dependent on the target weed species and its growth

stage. The table below summarizes effective application parameters for key weeds.

Table 1: Post-emergence Mesotrione Application Guide for Key Weeds

Optimal Growth

Effective

Weed Species Efficacy & Key Considerations Stage for Herbicide Options
Application & Mixtures
Crabgrass Control can fail if applied before Applications after Fenoxaprop,
(Digitaria spp.) seed germination ceases; new July 1 (Central Quinclorac,
cohorts can emerge post- Ohio) provide more Mesotrione,
application [1]. lasting control; stage  Topramezone [1].
flexibility varies by
herbicide [1].
Goosegrass Effectively controlled with specific - Fenoxaprop,

herbicides; quinclorac is not
effective [1].

Topramezone [1].
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Weed Species

Barnyardgrass

Field Paspalum

Nimblewill &
Bermudagrass

Common
Cocklebur
(Xanthium
strumarium)

Ilvyleaf
Morningglory

Yellow Nutsedge

Redroot Pigweed
(Amaranthus
retroflexus)

Efficacy & Key Considerations

Effectively controlled with specific
herbicides [1].

Selective post-emergence control
is possible; no pre-emergence
options available [1].

Best control typically requires non-
selective herbicides; selective
control with
mesotrione/topramezone is
possible but may be inconsistent

[1].

High level of control (79-98%)
achieved [2].

Control enhanced by later
application timings and tank
mixtures [2].

Control can be inconsistent;
improved with higher rates and
mixtures [2].

Effective control at reduced doses

3],

Optimal Growth
Stage for
Application

Early Post-
Emergence

(EPOST) timing [2].

Mid-Post-
Emergence
(MPOST) to Late
Post-Emergence
(LPOST) [2].

Effective
Herbicide Options
& Mixtures

Fenoxaprop,
Topramezone [1].

Topramezone (1-2
applications) [1].

Repeat
applications of
Mesotrione or
Topramezone (for
selective control)

[1].

Mesotrione;
enhanced by
mixture with
Atrazine [2].

Mesotrione;
enhanced by
mixture with
Atrazine [2].

Mesotrione at
higher rates (140
g/ha); enhanced by
mixture with
Atrazine [2].

EDgo: 72 g/ha [3].
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Optimal Growth Effective
Weed Species Efficacy & Key Considerations Stage for Herbicide Options
Application & Mixtures
Common Effective control at reduced doses - EDgq: 79 g/ha [3].
Lambsquarters [3].
(Chenopodium
album)
Velvetleaf Requires a higher dose for effective - EDgq: 121 g/ha [3].
(Abutilon control [3].
theophrasti)

Detailed Experimental Protocols

Protocol 1: Dose-Response Field Trials for Determining Minimum
Effective Dose

This protocol is adapted from research to establish the minimum dose required for satisfactory efficacy

(MDRE) against specific weed species [3].

Objective: To generate dose-response curves for mesotrione against major weed species and
determine biologically equivalent doses (e.g., ED90, ED95).
Experimental Design:
o Layout: Randomized complete block design with three to four replications.
o Plot Size: 8 m x 3 m (adjust based on equipment).
o Treatments: Include multiple mesotrione rates (e.g., 0, 35, 70, 105, 140, 175 g a.i./ha) and a
weed-free control.

Herbicide Application:
o Sprayer: Use a CO2-pressurized backpack sprayer equipped with flat-fan nozzles.
o Volume: Apply at 200 L/ha.
o Timing: Apply at the 2-4 |leaf stage of the primary target weed species.
Data Collection and Analysis:
o Weed Control Assessment: Visually estimate weed control percentage per species at 14, 28,
and 56 days after treatment (DAT) relative to untreated control plots.
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o Fresh Weight Biomass: At 28 DAT, harvest above-ground weed biomass from a defined
guadrat per plot, weigh, and express as a percentage of the untreated control.

o Statistical Analysis: Fit weed control data to a non-linear regression model (e.g., log-logistic)
to calculate the herbicide rate required for 90% (ED90) and 95% (ED95) control of each
species [3].

Protocol 2: Evaluating Herbicide Tank Mixtures for Resistant
Weed Control

This protocol is designed to test the efficacy of mesotrione combinations against late-stage or resistant

weeds, such as Palmer amaranth [1] [4].

e Objective: To evaluate the control of difficult weeds (e.g., >6 tiller crabgrass, herbicide-resistant
Palmer amaranth) using mesotrione in tank mixture.
¢ Experimental Design:

o Layout: Randomized complete block design in greenhouse or field settings.

o Plant Material: Use confirmed resistant and sensitive biotypes of the target weed (e.g., Palmer
amaranth SYNRL1 vs. PPI1) [4].

o Treatments: Include:

= Untreated control

= Half-label rate of quinclorac (e.g., Drive)

= Half-label rate of mesotrione (e.g., Tenacity) or topramezone (e.g., Pylex)

= Combination of half-rate quinclorac + half-rate mesotrione/topramezone [1]
e Herbicide Application:

o Sprayer: Calibrated laboratory spray chamber or field sprayer.

o Timing: Apply when resistant weeds are at a robust growth stage (e.g., 4-6 leaves for Palmer
amaranth).

e Data Collection and Analysis:

o Visual Injury & Biomass: Assess visual bleaching and injury (0-100%) at 7, 14, and 21 DAT.
Harvest and weigh above-ground biomass at 21 DAT.

o Metabolism Studies (LC-MS): For mechanistic studies, treat leaf discs with radiolabeled [URL-
14C]-mesotrione. Extract metabolites at multiple timepoints (e.g., 6, 12, 24, 48 Hours After
Treatment) and analyze via Thin-Layer Chromatography (TLC) and Liquid Chromatography-
Mass Spectrometry (LCMS) to identify and quantify metabolites like 4-OH-mesotrione and 5-
OH-mesotrione [4].

o Statistical Analysis: Analyze injury and biomass data using ANOVA followed by mean
separation tests (e.g., Tukey's HSD).
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Mechanism of Action and Resistance

Mesotrione inhibits the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key catalyst in the
tyrosine degradation pathway [4] [5]. This inhibition blocks the production of homogentisic acid (HGA), a
vital precursor for plastoquinone and tocopherol biosynthesis [4]. Plastoquinone is essential for carotenoid
production, which protect chlorophyll from photo-destruction. Its depletion leads to chlorophyll degradation,

causing the characteristic bleaching of leaf tissue and eventual plant death [5].

Resistance in weeds like Palmer amaranth and waterhemp is primarily metabolic, classified as non-target-
site resistance (NTSR) [4]. Resistant weeds rapidly detoxify mesotrione via cytochrome P450
monooxygenases (P450s) that catalyze Phase I ring hydroxylation, producing non-phytotoxic metabolites
like 4-hydroxy-mesotrione (4-OH-mesotrione) and 5-OH-mesotrione [4]. These are further processed in
Phase II by conjugation (e.g., with sugars) and Phase III by compartmentation into vacuoles or cell walls

[4].

The following diagram illustrates the mechanism of action and resistance pathway.
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Key Application Recommendations

e Weed Identification: Accurate identification of weed species using seed heads or vegetative
structures (e.g., ligules, auricles) is critical, as herbicide recommendations differ significantly (e.g.,
quinclorac is ineffective on goosegrass and barnyardgrass) [1].

e Strategic Timing for Annual Grasses: For summer annual grasses like crabgrass, applications
made after July 1 (in the Midwest US) provide more lasting control by reducing subsequent
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germination flushes. Earlier applications may require follow-up treatments [1].

o Utilize Effective Tank Mixtures: For late-stage or resistant weeds, tank mixtures are superior.
Research shows a half-rate of quinclorac combined with a half-rate of mesotrione or topramezone
provides >95% control of late-stage crabgrass [1]. Adding atrazine enhances control of common
cocklebur, ivyleaf morningglory, and yellow nutsedge [2].

¢ Anticipate Resistance: For weeds with known metabolic resistance (e.g., Palmer amaranth),
reliance on mesotrione alone is not advisable. Implement integrated strategies, including tank mixes
with multiple sites of action and non-chemical controls [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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